![molecular formula C18H26N2O3 B267604 4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide](/img/structure/B267604.png)
4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide, also known as C16, is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to a class of chemicals known as benzamides, which have been shown to have various biological activities.
Mechanism of Action
The mechanism of action of 4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide is not fully understood, but it is believed to act on various molecular targets, including the peroxisome proliferator-activated receptor gamma (PPARγ) and the transient receptor potential vanilloid 1 (TRPV1). Activation of PPARγ by this compound has been shown to induce apoptosis and inhibit angiogenesis in cancer cells. Activation of TRPV1 by this compound has been shown to reduce oxidative stress and inflammation in cardiomyocytes.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including reducing oxidative stress, inflammation, and apoptosis in various cell types. In addition, this compound has been shown to inhibit angiogenesis and induce apoptosis in cancer cells. This compound has also been shown to have cardioprotective effects by reducing oxidative stress and inflammation in cardiomyocytes.
Advantages and Limitations for Lab Experiments
4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide has several advantages for use in lab experiments, including its high purity, stability, and specificity for molecular targets. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
Future research on 4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide should focus on its potential use in treating various diseases, including cancer, neurodegenerative diseases, and cardiovascular diseases. In addition, further studies are needed to understand the mechanisms of action of this compound and to optimize its pharmacokinetics and pharmacodynamics. Finally, the development of novel analogs of this compound may lead to the discovery of more potent and selective compounds for use in scientific research.
Conclusion
In conclusion, this compound is a chemical compound that has been widely studied for its potential use in scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound may lead to the discovery of novel therapeutic agents for the treatment of various diseases.
Synthesis Methods
The synthesis of 4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide involves the reaction of 4-aminobenzamide with cyclohexanecarbonyl chloride and 3-methoxypropylamine. The resulting compound is then purified using various methods, including recrystallization and column chromatography. The purity of this compound is crucial for its use in scientific research, as impurities can affect its biological activity.
Scientific Research Applications
4-[(cyclohexylcarbonyl)amino]-N-(3-methoxypropyl)benzamide has been studied for its potential use in various scientific research areas, including cancer research, neurology, and cardiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurology, this compound has been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cardiology, this compound has been shown to have cardioprotective effects by reducing oxidative stress and inflammation.
properties
Molecular Formula |
C18H26N2O3 |
---|---|
Molecular Weight |
318.4 g/mol |
IUPAC Name |
4-(cyclohexanecarbonylamino)-N-(3-methoxypropyl)benzamide |
InChI |
InChI=1S/C18H26N2O3/c1-23-13-5-12-19-17(21)15-8-10-16(11-9-15)20-18(22)14-6-3-2-4-7-14/h8-11,14H,2-7,12-13H2,1H3,(H,19,21)(H,20,22) |
InChI Key |
BAYLZZKNQHLOQS-UHFFFAOYSA-N |
SMILES |
COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Canonical SMILES |
COCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.